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Compound of Interest

Compound Name: 1,4-Dioxane-2,3-diol, cis-

Cat. No.: B15180737 Get Quote

Essential Safety and Handling Guide for 1,4-
Dioxane-2,3-diol, cis-
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1,4-
Dioxane-2,3-diol, cis-. Adherence to these procedures is critical for ensuring laboratory safety

and proper disposal.

Personal Protective Equipment (PPE)
When handling 1,4-Dioxane-2,3-diol, cis-, it is imperative to use appropriate personal

protective equipment to prevent exposure. The following table summarizes the required PPE.
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PPE Category Item Specification

Eye/Face Protection Safety Glasses
With side-shields conforming

to EN166.[1]

Chemical Safety Goggles

As described by OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

Skin Protection Gloves

Chemical-resistant gloves

(e.g., nitrile rubber) inspected

before use.[3][4] Use proper

glove removal technique.[1]

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[4][5]

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[2]

Use in a well-ventilated area is

required.[5]

Health Hazard Information
1,4-Dioxane-2,3-diol, cis- is classified with the following hazards:

Causes skin irritation.[5][6]

Causes serious eye irritation.[5][6]

May cause respiratory irritation.[5][6]

Very toxic to aquatic life with long-lasting effects.[5]
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Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize risks.

Procedure Description

Handling

Avoid all personal contact, including inhalation.

[5] Use only in a well-ventilated area.[5] Do not

eat, drink, or smoke when handling.[5] Wash

hands thoroughly after handling.[3][5]

Storage

Store in a cool, dry, well-ventilated place.[7]

Keep container tightly closed.[5][7] Store in

original containers.[5]

Accidental Release and Disposal Plan
In the event of a spill or for routine disposal, the following steps must be taken.

Plan Action

Spill Response

Evacuate the area.[1] Wear appropriate PPE.[5]

For dry spills, use dry clean-up procedures and

avoid generating dust.[5] For wet spills, absorb

with inert material and place in a suitable

container for disposal.[5] Prevent spillage from

entering drains or water courses.[5]

Disposal

Dispose of contents/container to an authorized

hazardous or special waste collection point in

accordance with local regulations.[5] Do not mix

with other waste.[7]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural workflow for the safe handling of 1,4-Dioxane-
2,3-diol, cis- from receipt to disposal.
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Workflow for Safe Handling of 1,4-Dioxane-2,3-diol, cis-

Preparation

Handling

Cleanup & Disposal

1. Assess Risks
(Review SDS)

2. Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Ventilated Work Area
(Fume Hood)

4. Weigh/Measure Chemical

Proceed when ready

5. Conduct Experiment

6. Store Securely
(Labeled, Sealed Container)

7. Decontaminate Surfaces

After experiment

8. Segregate Hazardous Waste

9. Dispose via Approved Channels

Document

Click to download full resolution via product page

Caption: Safe handling workflow for 1,4-Dioxane-2,3-diol, cis-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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